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Compound of Interest

Compound Name: Dye 937

Cat. No.: B15134521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dye 937 is a substituted unsymmetrical cyanine dye with the CAS number 195199-04-3. It is

primarily utilized as a fluorescent stain for the detection of deoxyribonucleic acid (DNA) in

electrophoretic gels. This technical guide provides a comprehensive overview of the safety and

handling procedures for Dye 937, along with general experimental protocols for its application

in laboratory settings. The information is intended to ensure the safe and effective use of this

reagent by researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
While specific quantitative data for all physical and chemical properties of Dye 937 are not

readily available in public literature, the following table summarizes the known information.

Property Value Source

CAS Number 195199-04-3
--INVALID-LINK--, --INVALID-

LINK--, --INVALID-LINK--

Molecular Formula C₃₂H₃₇IN₄S --INVALID-LINK--

Appearance Solid General knowledge of dyes

Solubility Soluble in DMSO --INVALID-LINK--
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Safety and Handling
A specific Material Safety Data Sheet (MSDS) for Dye 937 is not publicly available. Therefore,

the following safety and handling precautions are based on general guidelines for handling

fluorescent dyes and information provided in the handling instructions from suppliers like

MedChemExpress.

Personal Protective Equipment (PPE)
It is crucial to use appropriate personal protective equipment when handling Dye 937 to

minimize exposure and potential health risks.

PPE Specification

Gloves Nitrile or latex gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling the solid form to

avoid inhalation of dust particles.

General Handling Precautions
Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Avoid Inhalation: Do not breathe dust or vapor. Handle the solid form in a fume hood.

Good Laboratory Practices: Exercise good laboratory hygiene. Wash hands thoroughly after

handling.

Centrifuge Before Use: Before opening the vial, centrifuge it to ensure that the solid material

is at the bottom. This is especially important for small quantities.

Storage: Store the solid dye at -20°C for long-term stability (up to 3 years). For short-term

storage, 4°C is acceptable (up to 2 years). Stock solutions in solvent should be stored at

-80°C (up to 6 months).
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First Aid Measures
Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically mentioning "Dye 937" are not

widely available. The following provides a general workflow for using a fluorescent dye for DNA

detection in agarose gels, based on common laboratory practices. Researchers should

optimize these protocols for their specific experimental conditions.

Preparation of Stock Solution
A concentrated stock solution of Dye 937 should be prepared in a suitable solvent, such as

dimethyl sulfoxide (DMSO).

Caption: Workflow for preparing a Dye 937 stock solution.

Staining DNA in Agarose Gels
There are two common methods for staining DNA in agarose gels: pre-staining (adding the dye

to the molten agarose) and post-staining (incubating the gel in a staining solution after

electrophoresis).

3.2.1. Pre-staining Method
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Pre-staining Workflow

Prepare molten agarose gel solution Cool to ~50-60°C Add Dye 937 stock solution to molten agarose Mix gently and cast the gel Load DNA samples and run electrophoresis Visualize DNA bands under a UV or blue-light transilluminator

Click to download full resolution via product page

Caption: General workflow for pre-staining DNA gels with Dye 937.

3.2.2. Post-staining Method

Post-staining Workflow

Run DNA electrophoresis on an unstained agarose gel Prepare a staining solution of Dye 937 in buffer (e.g., TBE or TAE) Immerse the gel in the staining solution Incubate for 15-30 minutes with gentle agitation (Optional) Destain in water or buffer to reduce background Visualize DNA bands under a UV or blue-light transilluminator

Click to download full resolution via product page

To cite this document: BenchChem. [Dye 937: A Technical Guide to Safety and Handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15134521#safety-and-handling-of-dye-937]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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